Cas no 2306246-49-9 ((3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride)

(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride is a chiral spirocyclic amine derivative with a rigid molecular structure, offering stereochemical precision for applications in pharmaceutical synthesis and medicinal chemistry. The dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. Its spiro[4.5]decane core provides a constrained conformation, which can improve binding affinity and selectivity in drug design. The compound’s defined stereochemistry at the 3S and 4R positions ensures reproducibility in research and development. This intermediate is particularly valuable for constructing complex bioactive molecules, such as CNS-targeting therapeutics or enzyme inhibitors, where structural rigidity and chirality are critical for activity.
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride structure
2306246-49-9 structure
Product Name:(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
CAS No:2306246-49-9
MF:C9H20Cl2N2O
MW:243.173900604248
CID:6327258
PubChem ID:154804787
Update Time:2026-03-11

(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
    • 2306246-49-9
    • (3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine;dihydrochloride
    • WS-02296
    • A937411
    • MFCD31926134
    • P20588
    • (3S,4R)-3-Methyl-2-oxa-8-azaspiro[4.5]decan-4-amine diHCl
    • Inchi: 1S/C9H18N2O.2ClH/c1-7-8(10)9(6-12-7)2-4-11-5-3-9;;/h7-8,11H,2-6,10H2,1H3;2*1H/t7-,8-;;/m0../s1
    • InChI Key: DNEMBMRUCXTRGW-FOMWZSOGSA-N
    • SMILES: Cl.Cl.O1[C@@H](C)[C@@H](C2(C1)CCNCC2)N

Computed Properties

  • Exact Mass: 242.0952687g/mol
  • Monoisotopic Mass: 242.0952687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3Ų

(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM444391-100mg
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
2306246-49-9 95%+
100mg
$840 2023-02-17
Chemenu
CM444391-250mg
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
2306246-49-9 95%+
250mg
$1624 2023-02-17
Chemenu
CM444391-1g
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
2306246-49-9 95%+
1g
$3241 2023-02-17
eNovation Chemicals LLC
D641851-100mg
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
2306246-49-9 97%
100mg
$1155 2024-07-21
eNovation Chemicals LLC
D641851-250MG
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
2306246-49-9 97%
250mg
$1855 2024-07-21
eNovation Chemicals LLC
D641851-500MG
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
2306246-49-9 97%
500mg
$3090 2024-07-21
eNovation Chemicals LLC
D641851-1G
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
2306246-49-9 97%
1g
$4635 2024-07-21
eNovation Chemicals LLC
D641851-5G
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
2306246-49-9 97%
5g
$12095 2024-05-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU0203-1-100MG
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
2306246-49-9 97%
100MG
¥ 6,164.00 2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU0203-1-250MG
(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride
2306246-49-9 97%
250MG
¥ 9,860.00 2023-03-14

Additional information on (3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride

(3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 2306246-49-9, specifically (3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride, represents a fascinating molecule in the realm of chemical biology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and medicinal chemistry.

The molecular framework of this compound consists of a spirocyclic core, which is a key feature that contributes to its distinct chemical and biological properties. The presence of both an oxygen and a nitrogen atom within the spirocycle introduces a high degree of conformational flexibility, which can be exploited for designing molecules with specific interactions with biological targets. This structural motif has been increasingly explored in recent years for its ability to mimic natural products and bioactive scaffolds.

In the context of modern drug discovery, the significance of such molecules lies in their potential to serve as lead compounds or building blocks for the development of novel therapeutics. The stereochemistry of (3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride is particularly noteworthy, as the precise arrangement of substituents around the chiral centers can significantly influence its biological activity. The (3S,4R) configuration has been identified as crucial for optimal binding affinity and efficacy in several pharmacological assays.

Recent studies have highlighted the importance of spirocyclic compounds in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The unique structural features of (3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride make it an attractive candidate for further investigation in these areas. For instance, its ability to interact with specific protein targets has been demonstrated in preliminary computational studies, suggesting potential applications in the development of targeted therapies.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for use in various biochemical assays and preclinical studies. This formulation is particularly advantageous for researchers who require a highly pure and stable compound for their experiments. The improved solubility also facilitates its administration in vivo, which is essential for evaluating its pharmacokinetic properties and therapeutic potential.

Advances in synthetic chemistry have enabled the efficient preparation of complex spirocyclic molecules like (3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride. Modern methodologies, including asymmetric synthesis and catalytic transformations, have been employed to achieve high enantiomeric purity and yield. These advancements have not only made it feasible to produce larger quantities of the compound but also to explore its derivatives for enhanced biological activity.

The integration of computational chemistry and machine learning techniques has further accelerated the discovery process for such compounds. By leveraging these tools, researchers can predict the binding modes and interactions of (3S,4R)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine dihydrochloride with biological targets, thereby guiding the design of more effective derivatives. This interdisciplinary approach has been instrumental in identifying novel pharmacophores and optimizing lead compounds for clinical development.

In conclusion, (3S,4R)-3-methyl-2-oxa-8-spiro[4.5]decanamino]-N,N-dihydrochloride represents a promising entity in chemical biology with significant potential for therapeutic applications. Its unique structural features, stereochemical configuration, and favorable physicochemical properties make it an ideal candidate for further exploration in drug discovery programs. As research continues to uncover new biological functions and mechanisms, this compound is poised to play a pivotal role in the development of innovative treatments for various diseases.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd